3-chloro-4-methoxy-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
Description
Scientific Research Applications
Pharmacological Synthesis
Piperidine derivatives, such as the compound , are crucial in the pharmaceutical industry. They are present in over twenty classes of pharmaceuticals, including alkaloids. The synthesis of substituted piperidines is a significant area of research due to their medicinal relevance .
Anti-tubercular Agents
Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, which share a structural similarity with the compound, have been designed and synthesized as potent anti-tubercular agents. These compounds have shown significant activity against Mycobacterium tuberculosis .
Cancer Research
Compounds with a similar structure have been evaluated for their potential in cancer therapy. For instance, derivatives have been tested for their inhibitory activity on kinases relevant to cancer progression, such as p70S6Kβ (S6K2), indicating a possible application in targeted cancer treatments .
Anti-inflammatory and Analgesic Activities
Indole derivatives, which are structurally related to the compound, have shown promising anti-inflammatory and analgesic activities. This suggests that the compound could be explored for similar pharmacological applications .
Synthetic Medicinal Chemistry
The compound’s structure, featuring a piperidine moiety, is a common synthetic block for drug construction. Its derivatives are synthesized for various pharmacological activities, making it a valuable target in synthetic medicinal chemistry .
Biological Activity Studies
The biological activity of piperidine derivatives is a field of intense study. The compound’s structure is conducive to modifications that can lead to the discovery of new biologically active molecules .
Molecular Docking Studies
Derivatives of the compound have been used in molecular docking studies to understand their interactions with biological targets. This is crucial for the development of new drugs with specific mechanisms of action .
Chemical Synthesis and Functionalization
The compound is also of interest in chemical synthesis and functionalization. The piperidine ring is a versatile moiety that can undergo various reactions to create new compounds with potential pharmacological applications .
properties
IUPAC Name |
3-chloro-4-methoxy-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN4O3S/c1-25-16-3-2-14(10-15(16)18)26(23,24)21-11-13-4-8-22(9-5-13)17-12-19-6-7-20-17/h2-3,6-7,10,12-13,21H,4-5,8-9,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPUGIFONDJPRTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3=NC=CN=C3)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-4-methoxy-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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